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Compound of Interest

Compound Name: 2-(3-Cyclohexenyl)ethanol

CAS No.: 18240-10-3

Cat. No.: B092555

Get Quote

This guide provides essential safety and logistical information for the handling of 2-(3-
Cyclohexenyl)ethanol (CAS No. 18240-10-3). As a trusted partner in your research, we aim to

deliver value beyond the product by equipping you with the knowledge to maintain the highest

standards of laboratory safety. The following protocols are designed to be a self-validating

system, grounded in established chemical safety principles.

Disclaimer:A comprehensive Safety Data Sheet (SDS) with full GHS hazard classifications for

2-(3-Cyclohexenyl)ethanol is not consistently available from major chemical suppliers.

Therefore, the following guidance is synthesized from its known physical properties and the

hazard profiles of structurally analogous chemicals. Always consult your institution's

Environmental Health & Safety (EHS) department and perform a risk assessment before

beginning work.

Hazard Assessment: The "Why" Behind the Protocol
Understanding the specific risks associated with a chemical is the foundation of safe handling.

Our assessment of 2-(3-Cyclohexenyl)ethanol, based on available data, identifies the primary
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hazards that dictate our personal protective equipment (PPE) recommendations.

Combustibility: This compound has a flash point of 81.6°C (178.9°F). According to the

Globally Harmonized System (GHS) and OSHA, this classifies it as a Category 4 Flammable

Liquid, more commonly referred to as a combustible liquid. While it does not ignite as readily

as more volatile solvents, its vapors can form flammable mixtures with air, especially upon

heating, and it poses a significant fire risk if handled near ignition sources.[1]

Skin and Eye Irritation: Structurally similar compounds, including other unsaturated alcohols

and cyclohexene derivatives, are known to be irritants. An SDS for a related compound, 2-(2-

Heptadec-8-enyl-2-imidazolin-1-yl)ethanol, indicates it can cause severe skin burns and eye

damage. It is therefore prudent to handle 2-(3-Cyclohexenyl)ethanol as a potential skin and

eye irritant. Direct contact may lead to redness, dryness, or more severe chemical burns.[2]

Inhalation and Ingestion: Many organic solvents can cause adverse health effects if inhaled

or ingested. Acute inhalation may lead to respiratory tract irritation, dizziness, or nausea.[3]

While specific toxicity data is lacking, minimizing vapor inhalation and preventing ingestion

are critical precautions.

Core PPE Requirements: Your First Line of Defense
Based on the hazard assessment, a baseline of PPE is mandatory for all work involving 2-(3-
Cyclohexenyl)ethanol.

Eye and Face Protection
Vapors and accidental splashes pose a significant risk to the eyes.

Minimum Requirement: ANSI Z87.1-rated chemical splash goggles must be worn at all

times. Standard safety glasses do not provide an adequate seal against chemical vapors

and splashes.[1][4]

Enhanced Protection: When transferring volumes greater than 1 liter or when there is a

heightened risk of splashing, a full-face shield must be worn in addition to chemical splash

goggles.[2][4]

Skin and Body Protection
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Preventing dermal exposure is crucial.

Gloves: Chemical-resistant gloves are required. Nitrile gloves (minimum 4-mil thickness) are

generally suitable for incidental contact.[2] For prolonged handling or immersion, consult a

glove manufacturer's compatibility chart. Always inspect gloves for tears or holes before use

and practice proper removal techniques to avoid contaminating your skin.

Lab Coat: A flame-resistant or 100% cotton lab coat is mandatory to protect against splashes

and provide a barrier in case of a fire.[5] Synthetic blends can melt and adhere to the skin,

worsening burns. Ensure the lab coat is fully buttoned with sleeves rolled down.

Apparel: Wear long pants and closed-toe shoes to ensure no skin is exposed.[2]

Respiratory Protection
Respiratory protection is not typically required when handling small quantities in a well-

ventilated area.

When to Use: A NIOSH-approved respirator with an organic vapor cartridge may be

necessary if you are working with large volumes, heating the chemical, generating aerosols,

or working in an area with inadequate ventilation.[6] Your institution's EHS department must

be consulted for respirator selection, fit-testing, and training.

Operational Protocols: From Benchtop to Disposal
PPE Selection Guide
The required level of PPE is dictated by the specifics of the procedure. Use the following table

as a guide for your risk assessment.
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Task/Scale
Eye/Face

Protection
Gloves Body Protection

Respiratory

Protection

Small-Scale

(<100 mL)

Benchtop Work

Chemical Splash

Goggles
Nitrile Gloves

Cotton/FR Lab

Coat

Not required in

fume hood

Large-Scale (>1

L) Transfers

Goggles & Face

Shield
Nitrile Gloves

Cotton/FR Lab

Coat

Assess

ventilation;

consult EHS

Heating or

Generating

Aerosols

Goggles & Face

Shield
Nitrile Gloves

Cotton/FR Lab

Coat

Required;

consult EHS

Spill Cleanup
Goggles & Face

Shield

Heavy-duty

Nitrile or Butyl

Gloves

Cotton/FR Lab

Coat, Apron

Required;

consult EHS

PPE Selection Workflow
The following diagram outlines the decision-making process for selecting appropriate PPE.
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PPE Selection Workflow for 2-(3-Cyclohexenyl)ethanol

Risk Assessment

PPE Selection

Final Check

Start: Review SDS
& Procedure

Identify Task:
- Quantity?
- Heating?

- Splash Potential?

Eye Protection:
- Goggles (Minimum)

- Add Face Shield for Splash Risk

Assess Eye Hazard

Skin Protection:
- Nitrile Gloves

- Cotton/FR Lab Coat
- Closed-toe Shoes

Assess Skin Hazard

Respiratory Protection:
- Fume Hood Sufficient?
- Consult EHS if heating,

large volume, or poor ventilation

Assess Inhalation Hazard

Final Check:
- PPE Inspected?

- Emergency Equipment Ready?
(Spill Kit, Eyewash, Shower)

Proceed with Work

Click to download full resolution via product page

Caption: PPE selection process based on task-specific risk assessment.
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Step-by-Step Handling and Storage
Ventilation: Always handle 2-(3-Cyclohexenyl)ethanol in a certified chemical fume hood to

minimize inhalation exposure.[2][5]

Ignition Sources: Before handling, clear the area of all potential ignition sources, including

hot plates, open flames, and non-intrinsically safe electrical equipment.[4][6]

Grounding: For transfers between metal containers exceeding 5 gallons, use bonding and

grounding straps to prevent the buildup of static electricity, which can ignite flammable

vapors.[4]

Storage: Store in a tightly sealed, properly labeled container in a designated flammable

storage cabinet.[5] The cabinet should be located away from heat sources and exit paths.

Hygiene: Wash hands thoroughly with soap and water after handling the chemical, even if

gloves were worn.

Emergency and Disposal Plans
Emergency Procedures

Eye Contact: Immediately flush eyes with a gentle stream of water for at least 15 minutes at

an emergency eyewash station, holding the eyelids open. Seek immediate medical attention.

[2]

Skin Contact: Remove contaminated clothing and wash the affected area thoroughly with

soap and water for 15 minutes.[4] If irritation persists, seek medical attention.

Spill: For small spills (<200 mL) inside a fume hood, use a chemical spill kit with absorbent

pads. For larger spills, or any spill outside of a fume hood, evacuate the area, alert others,

and contact your institution's emergency response team.[4]

Disposal Plan
Chemical Waste: Unused 2-(3-Cyclohexenyl)ethanol must be disposed of as hazardous

waste. Collect it in a clearly labeled, compatible waste container. Do not pour it down the

drain.
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Contaminated PPE: All disposables, including gloves, absorbent pads, and contaminated

wipes, must be collected in a sealed bag or container, labeled as hazardous waste, and

disposed of according to institutional protocols.[5][7] Non-disposable items like lab coats

must be professionally laundered if contaminated.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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